Cas no 27835-00-3 (ethyl 3-(4-methylphenyl)-3-oxopropanoate)

ethyl 3-(4-methylphenyl)-3-oxopropanoate structure

27835-00-3 structure

Product Name:ethyl 3-(4-methylphenyl)-3-oxopropanoate

CAS No:27835-00-3

MF:C₁₂H₁₄O₃

MW:206.237763881683

MDL:MFCD03424815

CID:282382

PubChem ID:292637

Update Time:2025-04-19

ethyl 3-(4-methylphenyl)-3-oxopropanoate Chemical and Physical Properties

Names and Identifiers

- Ethyl 3-oxo-3-(p-tolyl)propanoate
- 3-OXO-3-P-TOLYL-PROPIONIC ACID ETHYL ESTER
- 3-Oxo-3-(4-Tolyl)Propionic Acid Ethyl Ester
- Benzenepropanoic acid,4-methyl-b-oxo-, ethyl ester
- Ethyl 3-(4-methylphenyl)-3-oxopropanoate
- ETHYL 3-OXO-3-P-TOLYLPROPANOATE
- p-Methylbenzoylacetic acid ethyl ester
- Ethyl 3-(4-methylphenyl)-3-oxopropanoate Ethyl 3-oxo-3-(4-tolyl)propionate
- Ethyl 3-oxo-3-(4-tolyl)propionate
- NSC 158544
- 3-OXO-3-P-TOLylpropanoic acid ethyl ESTER
- Benzenepropanoic acid,4-methyl-b-oxo-,ethyl ester
- AC-17243
- ethyl 3-p-tolyl-3-oxopropionate
- NSC158544
- Ethyl 3-(4-methylphenyl)-3-oxopropanoate, Ethyl 3-oxo-3-(4-tolyl)propionate
- Ethyl (4-methylbenzoyl)acetate
- SY079867
- EN300-1126821
- SCHEMBL572
- 3-Oxo-3-p-tolylpropionic acid ethyl ester
- s10631
- 27835-00-3
- MFCD03424815
- FT-0638726
- Ethyl (4-methyl)benzoylacetate
- NSC-158544
- GEQMJBPKCOZHMV-UHFFFAOYSA-N
- Ethyl 3-(4-methylphenyl)-3-oxopropanoate, 95%
- CS-0042836
- DS-16244
- AKOS000266225
- ethyl(4-methyl)benzoylacetate
- ethyl 4-methylbenzoylacetate
- BP-12647
- F8889-3373
- J-016892
- AMY24884
- DTXSID20303484
- CHEMBL5279055
- benzenepropanoic acid, 4-methyl-beta-oxo-, ethyl ester
- ALBB-020947
- DB-013105
- STL185665
- ethyl 3-(4-methylphenyl)-3-oxopropanoate
- MDL： MFCD03424815
- Inchi： 1S/C12H14O3/c1-3-15-12(14)8-11(13)10-6-4-9(2)5-7-10/h4-7H,3,8H2,1-2H3
- InChI Key： GEQMJBPKCOZHMV-UHFFFAOYSA-N
- SMILES： O(CC)C(CC(C1C=CC(C)=CC=1)=O)=O

Computed Properties

Exact Mass: 206.09400
Monoisotopic Mass: 206.094
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 15
Rotatable Bond Count: 5
Complexity: 227
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 43.4A^2
Surface Charge: 0
Tautomer Count: 11
XLogP3: nothing

Experimental Properties

Color/Form: Not available
Density: 1.056 g/mL at 25 °C(lit.)
Boiling Point: 244-245 °C(lit.)
Flash Point: >230 °F
Refractive Index: n20/D 1.5315(lit.)
PSA: 43.37000
LogP: 2.13090
Solubility: Not available

ethyl 3-(4-methylphenyl)-3-oxopropanoate Security Information

Hazardous Material transportation number：NONH for all modes of transport
WGK Germany：3

ethyl 3-(4-methylphenyl)-3-oxopropanoate Customs Data

HS CODE：2918300090
Customs Data：

China Customs Code:
2918300090

Overview:

2918300090 Other aldehydes or ketones without other oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

Declaration elements:

Product Name, component content, use to

Summary:

2918300090 other carboxylic acids with aldehyde or ketone function but without other oxygen function, their anhydrides, halides, peroxides, peroxyacids and their derivatives.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%

ethyl 3-(4-methylphenyl)-3-oxopropanoate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.	559067-1G	ethyl 3-(4-methylphenyl)-3-oxopropanoate	27835-00-3		1G	￥814.15	2022-02-24
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.	559067-5G	ethyl 3-(4-methylphenyl)-3-oxopropanoate	27835-00-3		5G	￥3113.07	2022-02-24
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	E895327-10g	Ethyl 3-oxo-3-(p-tolyl)propanoate	27835-00-3	≥95%	10g	1,403.10	2021-05-17
CHENG DOU FEI BO YI YAO Technology Co., Ltd.	FD00433-25g	Ethyl 3-(4-methylphenyl)-3-oxopropanoate	27835-00-3	97%	25g	$480	2023-09-07
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	O62050-1g	Ethyl 3-oxo-3-(p-tolyl)propanoate	27835-00-3	95%	1g	¥38.0	2024-07-19
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	O62050-10g	Ethyl 3-oxo-3-(p-tolyl)propanoate	27835-00-3	95%	10g	¥289.0	2024-07-19
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	O62050-5g	Ethyl 3-oxo-3-(p-tolyl)propanoate	27835-00-3		5g	¥868.0	2021-09-04
TRC	B433955-100mg	Ethyl 3-(4-methylphenyl)-3-oxopropanoate	27835-00-3		100mg	$ 81.00	2023-04-18
TRC	B433955-250mg	Ethyl 3-(4-methylphenyl)-3-oxopropanoate	27835-00-3		250mg	$ 161.00	2023-04-18
TRC	B433955-500mg	Ethyl 3-(4-methylphenyl)-3-oxopropanoate	27835-00-3		500mg	$ 253.00	2023-04-18

ethyl 3-(4-methylphenyl)-3-oxopropanoate Production Method

ethyl 3-(4-methylphenyl)-3-oxopropanoate Suppliers

Amadis Chemical Company Limited

Gold Member

Audited Supplier

(CAS:27835-00-3)ethyl 3-(4-methylphenyl)-3-oxopropanoate

Order Number:A5347

Stock Status:in Stock

Quantity:100g

Purity:99%

Pricing Information Last Updated:Monday, 2 September 2024 16:03

Price ($):467.0

Email:sales@amadischem.com

Product Official Link

Suzhou Senfeida Chemical Co., Ltd

Gold Member

Audited Supplier

(CAS:27835-00-3)3-OXO-3-P-TOLYL-PROPIONIC ACID ETHYL ESTER

Order Number:sfd20319

Stock Status:in Stock

Quantity:200kg

Purity:99.9%

Pricing Information Last Updated:Friday, 19 July 2024 14:38

Price ($):discuss personally

Email:sales2@senfeida.com